Cas no 1804673-96-8 (Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate)

• Product Name: Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate
• CAS No: 1804673-96-8
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4870130
• Update Time: 2025-06-09

Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO3/c1-2-16-9(15)6-5(8(11)12)7(14)4(10)3-13-6/h3,8H,2H2,1H3,(H,13,14)
• InChI Key： XUQQJMCIWMWIHN-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(=O)OCC)=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 2
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate

Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1804673-96-8): A Comprehensive Overview

Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1804673-96-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its unique structural features, holds promise in the synthesis of novel therapeutic agents. Its molecular structure incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxy moiety, which collectively contribute to its distinct chemical properties and reactivity.

The significance of Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate lies in its potential applications as an intermediate in the synthesis of bioactive molecules. Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug design due to their favorable pharmacokinetic profiles and biological activity. The presence of the chloro and difluoromethyl groups enhances the compound's interaction with biological targets, making it a valuable building block for developing new pharmaceuticals.

In the realm of academic research, Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has been studied for its role in modulating various biological pathways. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydroxy group in this compound allows for further functionalization, enabling the creation of more complex molecules with tailored biological activities.

The compound's structural features also make it an attractive candidate for investigating novel synthetic methodologies. The combination of electron-withdrawing and electron-donating groups facilitates diverse chemical transformations, including nucleophilic substitution, elimination reactions, and condensation processes. These reactions are essential for constructing more intricate molecular architectures, which are often required in the development of next-generation drugs.

Recent studies have demonstrated the utility of Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For example, its derivatives have shown promise in inhibiting enzymes such as Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These inhibitors are particularly relevant in oncology research, where precise targeting of aberrant signaling pathways is crucial for effective cancer treatment.

The< strong>difluoromethyl group is a particularly interesting feature from a medicinal chemistry perspective. This moiety is known to enhance metabolic stability and binding affinity towards biological targets. Its incorporation into drug candidates has been associated with improved pharmacokinetic properties, including longer half-lives and increased bioavailability. This makes Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate a valuable asset in the quest for developing more effective therapeutic agents.

In addition to its role as a synthetic intermediate, Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate has been explored for its potential applications in material science. The unique electronic properties of its structure make it suitable for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to participate in π-stacking interactions also suggests its utility in designing supramolecular materials with specific functionalities.

The< strong>hydroxy group present in Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate provides an additional layer of versatility in drug design. This functional group can be easily modified through various chemical reactions, such as esterification, etherification, or oxidation, allowing for the creation of diverse derivatives with tailored properties. Such modifications are often necessary to optimize drug candidates for specific therapeutic applications.

The< strong>chloro substituent on the pyridine ring further enhances the compound's reactivity and utility as a synthetic intermediate. Chloro groups are well-known for their ability to participate in nucleophilic aromatic substitution reactions, making them valuable tools for constructing more complex molecular structures. This reactivity has been exploited in various synthetic strategies to develop novel heterocyclic compounds with potential biological activity.

In conclusion, Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate (CAS No. 1804673-96-8) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable building block for synthesizing bioactive molecules, particularly kinase inhibitors and other therapeutic agents targeting various diseases. The compound's versatility stems from its combination of functional groups, including< strong>chloro,< strong>difluoromethyl, and< strong>hydroxy, which collectively contribute to its diverse chemical properties and reactivity.

Ongoing research continues to uncover new applications for Ethyl 5-chloro-3-(difluoromethyl)-4-hydroxypyridine-2-carboxylate across multiple disciplines. As our understanding of its synthetic possibilities grows, so too does its importance as a tool for developing innovative solutions to complex scientific challenges. Whether used as an intermediate in drug synthesis or as a component in advanced materials, this compound exemplifies the intersection of chemistry and innovation that drives progress in modern science.